Cas no 62684-52-0 (Phenol, 2-[bis[[4-(4-methoxyphenyl)-2-thiazolyl]amino]methyl]-)

Phenol, 2-[bis[[4-(4-methoxyphenyl)-2-thiazolyl]amino]methyl]- structure
62684-52-0 structure
Product Name:Phenol, 2-[bis[[4-(4-methoxyphenyl)-2-thiazolyl]amino]methyl]-
CAS No:62684-52-0
MF:C27H24N4O3S2
MW:516.634463310242
CID:435290
PubChem ID:12317137
Update Time:2025-04-19

Phenol, 2-[bis[[4-(4-methoxyphenyl)-2-thiazolyl]amino]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-[bis[[4-(4-methoxyphenyl)-2-thiazolyl]amino]methyl]-
    • 2-[bis[[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]amino]methyl]phenol
    • DTXSID60487818
    • 62684-52-0
    • Inchi: 1S/C27H24N4O3S2/c1-33-19-11-7-17(8-12-19)22-15-35-26(28-22)30-25(21-5-3-4-6-24(21)32)31-27-29-23(16-36-27)18-9-13-20(34-2)14-10-18/h3-16,25,32H,1-2H3,(H,28,30)(H,29,31)
    • InChI Key: WFJLWEUPYFUQBU-UHFFFAOYSA-N
    • SMILES: S1C=C(C2C=CC(=CC=2)OC)N=C1NC(C1C=CC=CC=1O)NC1=NC(=CS1)C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 516.12922
  • Monoisotopic Mass: 516.12898299g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 9
  • Complexity: 619
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.9
  • Topological Polar Surface Area: 145Ų

Experimental Properties

  • PSA: 88.53
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